Cas no 2176270-35-0 (2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole)

2-[1-(3,4-Dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole is a heterocyclic compound featuring a triazole moiety linked to an azetidine ring, which is further functionalized with a 3,4-dichlorobenzoyl group. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the triazole ring offers stability and versatility for further derivatization, while the dichlorobenzoyl group enhances lipophilicity, potentially improving bioavailability. The azetidine scaffold contributes to conformational rigidity, which may influence binding affinity in target applications. This compound is of interest in medicinal chemistry for the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications in synthetic pathways.
2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole structure
2176270-35-0 structure
Product Name:2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole
CAS No:2176270-35-0
MF:C12H10Cl2N4O
MW:297.139999866486
CID:5337786
Update Time:2025-10-28

2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(3,4-dichlorophenyl)methanone
    • (3,4-dichlorophenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
    • 2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole
    • Inchi: 1S/C12H10Cl2N4O/c13-10-2-1-8(5-11(10)14)12(19)17-6-9(7-17)18-15-3-4-16-18/h1-5,9H,6-7H2
    • InChI Key: ZICHGQIEJBHOFX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(N1CC(C1)N1N=CC=N1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 345
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51

2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole Pricemore >>

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Additional information on 2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

Compound CAS No. 2176270-35-0: 2-[1-(3,4-Dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

The compound CAS No. 2176270-35-0, also known as 2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a valuable addition to modern chemical research.

Chemical Structure and Synthesis

The molecule consists of a triazole ring fused with an azetidine moiety, which is further substituted with a 3,4-dichlorobenzoyl group. This combination of functional groups imparts the compound with versatile reactivity and selectivity. The synthesis of CAS No. 2176270-35-0 typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

Applications in Drug Development

Recent advancements in medicinal chemistry have underscored the importance of CAS No. 2176270-35-0 as a potential lead compound for developing novel therapeutics. Its ability to act as a bioisostere or a scaffold for drug design has been extensively explored. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have demonstrated its role in improving the pharmacokinetic profiles of candidate drugs by enhancing their solubility and reducing metabolic liabilities.

Role in Materials Science

Beyond pharmaceuticals, CAS No. 2176270-35-0 has shown promise in materials science applications. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing advanced polymers and supramolecular assemblies. Research efforts have focused on its use as a building block for creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of CAS No. 2176270-35-0 is crucial. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully assess its biodegradability and long-term ecological effects.

Future Directions and Research Opportunities

The future of CAS No. 2176270-35-0 lies in exploring its potential for green chemistry applications and sustainable synthesis methods. Scientists are actively investigating ways to reduce waste generation during its production while maintaining its high-quality standards. Additionally, collaborative efforts between academia and industry are expected to unlock new avenues for its application in biotechnology and nanotechnology.

In conclusion, CAS No. 2176270-35-0, or 2-[1-(3,4-dichlorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole, represents a significant advancement in modern organic chemistry. Its versatility across multiple disciplines ensures that it will remain a focal point for researchers seeking innovative solutions in drug discovery and materials innovation.

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